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Compound of Interest

Compound Name:
3-(2-Bromoethyl)pyridine

hydrobromide

CAS No.: 41039-91-2

Cat. No.: B1290233

Get Quote

Abstract
3-(2-Bromoethyl)pyridine hydrobromide (CAS 41039-91-2) is a critical electrophilic building

block used to introduce the 3-pyridylethyl pharmacophore into bioactive molecules. While

structurally simple, its application is often complicated by the hygroscopic nature of the

hydrobromide salt and the propensity of the free base to undergo E2 elimination to 3-

vinylpyridine. This guide provides authoritative protocols for handling, neutralizing, and reacting

this reagent, emphasizing strategies to maximize

substitution over elimination.
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Property Data

IUPAC Name 3-(2-Bromoethyl)pyridine hydrobromide

CAS Number 41039-91-2

Molecular Weight 266.96 g/mol

Appearance White to off-white crystalline powder

Solubility
Soluble in water, MeOH, DMSO; sparingly

soluble in non-polar organics (as salt)

Storage 2–8°C, Desiccated (Hygroscopic)

Hazards
Corrosive (H314), Acute Tox (H302). Potent

alkylator/vesicant.

Mechanistic Insight: The Stability Paradox
The hydrobromide salt is stable for long-term storage. However, upon neutralization (free-

basing), the resulting 3-(2-bromoethyl)pyridine becomes reactive. Unlike its 2-isomer

counterpart, which can undergo intramolecular cyclization to form quinolizinium salts, the 3-

isomer is geometrically precluded from self-alkylation.

The Primary Risk: The major competing reaction is E2 elimination driven by base, yielding 3-

vinylpyridine. This side reaction is accelerated by:

High temperatures (>60°C).

Strong, bulky bases (e.g.,

-BuOK).

Prolonged exposure of the free base to heat without a nucleophile present.

Strategic Recommendation: Use In-Situ Neutralization whenever possible. This maintains a low

steady-state concentration of the free base, immediately consuming it in the desired

reaction.
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Experimental Workflows
Visualization of Reaction Pathways
The following diagram illustrates the competition between the desired substitution and the

undesired elimination, along with the correct processing logic.

Optimization Strategy

3-(2-Bromoethyl)pyridine
Hydrobromide (Stable)

Base Treatment
(NaH, K2CO3, or NaOH)

Neutralization Free Base Intermediate
(Reactive/Unstable)

SIDE PRODUCT:
3-Vinylpyridine

(via E2 Elimination)

High T, Bulky Base
(Slow Addition)

TARGET:
N/C-Alkylated Product
(via SN2 Substitution)

Nucleophile Present
(Fast Kinetics)

Keep Temp < 60°C

Use Excess Nucleophile

Click to download full resolution via product page

Caption: Reaction pathway logic highlighting the critical competition between substitution

(Green) and elimination (Red).

Protocol A: In-Situ N-Alkylation (Recommended)
Application: Synthesis of secondary/tertiary amines (e.g., homonicotine analogs, antihistamine

scaffolds). Rationale: Eliminates the isolation of the vesicant free base and reduces

vinylpyridine formation by keeping the electrophile concentration limiting.

Reagents:

Amine Substrate (1.0 equiv)[1]

3-(2-Bromoethyl)pyridine HBr (1.1 – 1.2 equiv)[2]

Base:
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(3.0 equiv) or

(for sluggish nucleophiles)

Solvent: Acetonitrile (ACN) or DMF (Dry)

Procedure:

Setup: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

Solubilization: Charge the flask with the Amine Substrate (1.0 equiv) and Acetonitrile (0.1 M

concentration).

Base Addition: Add

(3.0 equiv). Note: 1 equiv neutralizes the HBr salt, 1 equiv neutralizes the HBr generated
during alkylation, and 1 equiv acts as a buffer.

Reagent Addition: Add 3-(2-Bromoethyl)pyridine HBr (1.1 equiv) directly as a solid in a single

portion.

Reaction: Heat the suspension to 50–60°C. Monitor by TLC/LCMS.

Expert Tip: Do not reflux at 80°C initially. Higher temperatures favor elimination. Only

increase temperature if conversion stalls after 4 hours.

Workup:

Cool to room temperature.

Filter off inorganic solids (KBr/excess carbonate).

Concentrate the filtrate.[3]

Partition between EtOAc and saturated

.

Dry organic layer (
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) and concentrate.

Purification: Flash chromatography (DCM/MeOH gradients).

Protocol B: Ex-Situ Free-Basing (Specific Cases)
Application: Required when using highly sensitive nucleophiles (e.g., organometallics)

incompatible with carbonate bases or HBr salts.

Procedure:

Dissolution: Dissolve 3-(2-Bromoethyl)pyridine HBr (10 g) in minimal water (20 mL). Cool to

0°C.

Neutralization: Slowly add cold 20% aq. NaOH or saturated

until pH > 10. The free base will separate as an oil.

Extraction: Immediately extract with cold Dichloromethane (

mL).

Drying: Dry combined organics over

(rapidly, <5 min) at 0°C.

Usage: Filter and use the solution immediately in the subsequent step. Do not concentrate to

dryness unless absolutely necessary, as the neat free base degrades/polymerizes upon

warming.

Protocol C: C-Alkylation (Diethyl Malonate)
Application: Synthesis of 4-(3-pyridyl)butanoate derivatives.

Reagents:

Diethyl malonate (1.2 equiv)

NaH (60% dispersion, 2.5 equiv)
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3-(2-Bromoethyl)pyridine HBr (1.0 equiv)[2]

Solvent: THF/DMF (9:1)

Procedure:

Anion Formation: Suspend NaH (2.5 equiv) in dry THF at 0°C. Dropwise add Diethyl

malonate (1.2 equiv). Stir 30 min until

evolution ceases.

Reagent Prep: In a separate vial, suspend 3-(2-Bromoethyl)pyridine HBr in minimal DMF.

Coupling: Add the pyridine salt slurry to the malonate anion solution at 0°C.

Note: The extra equivalents of NaH will neutralize the HBr salt in situ, generating the free

electrophile which is immediately trapped by the high concentration of malonate anion.

Reaction: Warm to ambient temperature. Stir 12–18 h.

Quench: Carefully quench with sat.

. Extract with EtOAc.
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Observation Root Cause Corrective Action

Low Yield / Vinylpyridine

detected

Reaction temperature too high

or base too strong.

Lower temp to 40–50°C.

Switch from NaH/tBuOK to

or DIPEA.

Recovery of starting amine
Hydrolysis of alkyl bromide (if

water present) or "Stalling".

Ensure solvents are dry. Add

NaI (0.1 equiv) (Finkelstein

conditions) to generate the

more reactive iodide in situ.

Black tar formation
Polymerization of vinylpyridine

or free base decomposition.

Avoid storing the free base.

Keep reaction under

and protected from light.

Safety & Compliance (EHS)
Vesicant Hazard: 3-(2-Bromoethyl)pyridine is a potent alkylating agent. It causes severe skin

burns and eye damage (H314). Double-gloving (Nitrile over Latex) and a face shield are

mandatory.

Respiratory: Handle only in a functioning fume hood. The dust of the HBr salt is a respiratory

irritant.

Neutralization: The reaction with base generates heat. On large scale, add base slowly to

control exotherm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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